Cas no 53327-14-3 (Ethanone,1-[2-(2-propen-1-yloxy)phenyl]-)
Ethanone,1-[2-(2-propen-1-yloxy)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-[2-(2-propen-1-yloxy)phenyl]-
- 1-(2-(allyloxy)phenyl)ethanone
- 2-allyloxyacetophenone
- o-allyloxyacetophenone
- ortho-allyloxyacetophenone
- MFCD00026218
- DTXSID40305884
- AKOS000175356
- A914466
- 2'-allyloxyacetophenone
- 1-[2-(Allyloxy)phenyl]ethanone
- SY026071
- AC6310
- 1-(2-allyloxy-phenyl)-ethanone
- 1-(2-(Allyloxy)phenyl)ethan-1-one
- FT-0756578
- 2 inverted exclamation mark -(Allyloxy)acetophenone
- NSC172510
- 1-(2-allyloxyphenyl)ethanone
- SCHEMBL1319409
- NSC-172510
- FJRGLCZRSCMXSW-UHFFFAOYSA-N
- 53327-14-3
- CS-0322971
- 1-(2-prop-2-enoxyphenyl)ethanone
- 2'-(Allyloxy)acetophenone
-
- MDL: MFCD00026218
- Inchi: 1S/C11H12O2/c1-3-8-13-11-7-5-4-6-10(11)9(2)12/h3-7H,1,8H2,2H3
- InChI Key: FJRGLCZRSCMXSW-UHFFFAOYSA-N
- SMILES: O(CC=C)C1C=CC=CC=1C(C)=O
Computed Properties
- Exact Mass: 176.08400
- Monoisotopic Mass: 176.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: 2.45400
Ethanone,1-[2-(2-propen-1-yloxy)phenyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019145753-10g |
2'-(Allyloxy)acetophenone |
53327-14-3 | 95% | 10g |
$463.32 | 2023-09-01 | |
| Apollo Scientific | OR470717-5g |
2'-(Allyloxy)acetophenone |
53327-14-3 | 5g |
£413.00 | 2023-09-02 | ||
| eNovation Chemicals LLC | D293173-5g |
2'-(Allyloxy)acetophenone |
53327-14-3 | 95% | 5g |
$535 | 2024-07-20 | |
| eNovation Chemicals LLC | D293173-1g |
2'-(Allyloxy)acetophenone |
53327-14-3 | 95% | 1g |
$175 | 2025-02-27 | |
| eNovation Chemicals LLC | D293173-5g |
2'-(Allyloxy)acetophenone |
53327-14-3 | 95% | 5g |
$535 | 2025-02-27 | |
| eNovation Chemicals LLC | D293173-10g |
2'-(Allyloxy)acetophenone |
53327-14-3 | 95% | 10g |
$1070 | 2025-02-27 | |
| eNovation Chemicals LLC | D293173-25g |
2'-(Allyloxy)acetophenone |
53327-14-3 | 95% | 25g |
$2090 | 2025-02-27 | |
| 1PlusChem | 1P00I9ZH-100mg |
Ethanone, 1-[(2-propenyloxy)phenyl]- |
53327-14-3 | ≥95% | 100mg |
$50.00 | 2024-04-30 | |
| 1PlusChem | 1P00I9ZH-250mg |
Ethanone, 1-[(2-propenyloxy)phenyl]- |
53327-14-3 | ≥95% | 250mg |
$72.00 | 2024-04-30 | |
| 1PlusChem | 1P00I9ZH-1g |
Ethanone, 1-[(2-propenyloxy)phenyl]- |
53327-14-3 | ≥95% | 1g |
$123.00 | 2024-04-30 |
Ethanone,1-[2-(2-propen-1-yloxy)phenyl]- Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on Ethanone,1-[2-(2-propen-1-yloxy)phenyl]-
Ethanone,1-[2-(2-propen-1-yloxy)phenyl]- (CAS No. 53327-14-3): A Comprehensive Overview
Ethanone,1-[2-(2-propen-1-yloxy)phenyl]-, identified by the CAS number 53327-14-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a phenyl ring linked to an acetylacetone derivative through an epoxy group, has garnered attention due to its versatile structural properties and potential applications in medicinal chemistry.
The chemical structure of Ethanone,1-[2-(2-propen-1-yloxy)phenyl]- consists of a central benzene ring substituted with an acetoxy group and an allyl ether moiety. This unique configuration imparts distinct reactivity and binding capabilities, making it a valuable scaffold for the development of novel therapeutic agents. The presence of both aromatic and aliphatic components allows for diverse interactions with biological targets, which is a critical factor in drug design.
Recent advancements in the field of synthetic organic chemistry have enabled more efficient and scalable synthesis of Ethanone,1-[2-(2-propen-1-yloxy)phenyl]-. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in constructing the complex framework of this compound. These methods not only enhance yield but also improve purity, which are essential for subsequent pharmacological studies.
In the context of pharmaceutical research, Ethanone,1-[2-(2-propen-1-yloxy)phenyl]- has been explored for its potential as a precursor in the synthesis of bioactive molecules. Its structural features make it a suitable candidate for modulating various biological pathways, including those involved in inflammation, neurodegeneration, and cancer. For instance, derivatives of this compound have shown promise in inhibiting enzymes that play a role in these pathological processes.
One of the most intriguing aspects of Ethanone,1-[2-(2-propen-1-yloxy)phenyl]- is its ability to undergo functionalization at multiple sites. This flexibility allows chemists to tailor its properties for specific applications. Researchers have utilized this compound to develop libraries of analogs with varying substituents, enabling high-throughput screening for lead compounds. Such efforts have led to the identification of several promising candidates that are being further investigated for their therapeutic potential.
The pharmacokinetic profile of compounds derived from Ethanone,1-[2-(2-propen-1-yloxy)phenyl]- is another area of active interest. Studies have demonstrated that modifications to the molecule can significantly influence its absorption, distribution, metabolism, and excretion (ADME) properties. By optimizing these parameters, researchers aim to enhance the bioavailability and efficacy of potential drugs derived from this scaffold.
Computational modeling and molecular dynamics simulations have played a crucial role in understanding the interactions between Ethanone,1-[2-(2-propen-1-yloxy)phenyl]- and biological targets. These tools allow scientists to predict binding affinities and identify key residues involved in receptor-ligand interactions. Such insights are invaluable for designing molecules with improved binding properties and reduced side effects.
The synthesis and application of Ethanone,1-[2-(2-propen-1-yloxy)phenyl]- also intersect with emerging fields such as green chemistry and sustainable drug development. Researchers are exploring eco-friendly synthetic routes that minimize waste and reduce energy consumption. Additionally, biocatalytic methods are being investigated as alternatives to traditional chemical transformations.
In conclusion, Ethanone,1-[2-(2-propen-1-yloxy)phenyl]- (CAS No. 53327-14-3) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable scaffold for developing novel therapeutic agents. Ongoing studies continue to uncover new applications and synthetic strategies for this molecule, underscoring its importance in the field.
53327-14-3 (Ethanone,1-[2-(2-propen-1-yloxy)phenyl]-) Related Products
- 918814-58-1(Benzaldehyde, 3-acetyl-2,4-dihydroxy-6-(2-propen-1-yloxy)-)
- 35028-03-6(1-[4-(ALLYLOXY)-2,6-DIHYDROXYPHENYL]ETHAN-1-ONE)
- 61493-67-2(Ethanone, 1-[2-(2-butenyloxy)phenyl]-)
- 23226-84-8(2'-(Allyloxy)-6'-hydroxyacetophenone)
- 114661-95-9(Ethanone, 1-[1-methoxy-4-(2-propenyloxy)-2-naphthalenyl]-)
- 129589-51-1(Ethanone, 1-[2-(2-propenyloxy)-1-naphthalenyl]-)
- 142819-94-1(1-[2-(prop-2-en-1-yloxy)phenyl]propan-1-one)
- 35075-32-2(Ethanone, 1,1'-[2,4-dihydroxy-6-(2-propenyloxy)-1,3-phenylene]bis-)
- 13080-78-9(Methanone, [4-methoxy-2-(2-propenyloxy)phenyl]phenyl-)
- 129589-46-4(Ethanone, 1-[1-(2-propenyloxy)-2-naphthalenyl]-)